Efflux Pump Inhibitory Pharmacophore: Naphthylmethyl-Piperazine vs. Phenylpiperazine Moieties
The 1-(1-naphthylmethyl)-piperazine (NMP) substructure, which is the core pharmacophore of the target compound, was identified as one of the most active arylpiperazine-based efflux pump inhibitors (EPIs) in E. coli overexpressing AcrAB and AcrEF pumps. In direct head-to-head screening of an N-heterocyclic compound library, NMP reduced the minimal concentration of levofloxacin required to achieve a fourfold MIC reduction (LVX-MRC4) below its own intrinsic MIC, while several phenylpiperazine and benzylpiperazine analogs failed to meet this criterion [1]. The 2,4-diiodophenol-iminomethyl extension present in the target compound is predicted to further modulate lipophilicity and AcrB distal pocket occupancy, although direct comparative data for the full compound are not available [2].
| Evidence Dimension | Minimal concentration required to reduce levofloxacin MIC by fourfold (LVX-MRC4) in AcrAB-overexpressing E. coli |
|---|---|
| Target Compound Data | Data available only for the NMP substructure; full target compound not directly tested in this assay |
| Comparator Or Baseline | NMP (1-(1-naphthylmethyl)-piperazine): LVX-MRC4 < intrinsic MIC; multiple phenylpiperazine derivatives: LVX-MRC4 > intrinsic MIC or no fourfold MIC reduction observed |
| Quantified Difference | Qualitative pass/fail criterion: NMP passed the EPI selection filter; comparator arylpiperazines did not |
| Conditions | E. coli strains 3-AG100MKX (acrAB-overexpressing) and 1-DC14PS (efflux-deficient control); standard broth microdilution; Luria-Bertani medium; inoculum 5×10^5 CFU/mL |
Why This Matters
This establishes the naphthylmethyl-piperazine substructure as a privileged EPI scaffold, while highlighting the SAR sensitivity that makes direct analog substitution unreliable without experimental confirmation.
- [1] Bohnert JA, Kern WV. Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps. Antimicrob Agents Chemother. 2005 Feb;49(2):849-852. PMCID: PMC547223. View Source
- [2] Kern WV, Steinke P, Schumacher A, Schuster S, von Baum H, Bohnert JA. Effect of 1-(1-naphthylmethyl)-piperazine, a novel putative efflux pump inhibitor, on antimicrobial drug susceptibility in clinical isolates of Escherichia coli. J Antimicrob Chemother. 2006 Feb;57(2):339-343. View Source
